Cas no 888070-05-1 (methyl 2-piperidinoisonicotinate)

• Product Name: methyl 2-piperidinoisonicotinate
• CAS No: 888070-05-1
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 719970
• PubChem ID: 18525843
• Update Time: 2025-05-19

methyl 2-piperidinoisonicotinate Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 2-(1-piperidinyl)-, methyl ester
• METHYL 2-PIPERIDIN-1-YLISONICOTINATE 97+METHYL 2-PIPERIDIN-1-YLPYRIDIN-4-YLCARBOXYLATE
• methyl 2-piperidin-1-ylpyridine-4-carboxylate
• Methyl 2-piperidinoisonicotinate
• Methyl 2-piperidin-1-ylisonicotinate
• METHYL 2-PIPERIDIN-1-YLISONICOTINATE 97+%METHYL 2-PIPERIDIN-1-YLPYRIDIN-4-YLCARBOXYLATE
• Methyl 2-piperidin-1-ylisonicotinate 97+%
• METHYL 2-PIPERIDIN-1-YLPYRIDIN-4-YLCARBOXYLATE
• 4-Pyridinecarboxylic acid, 2-(1-piperidinyl)-, methyl ester
• MS-22690
• MFCD08741429
• methyl 2-(piperidin-1-yl)pyridine-4-carboxylate
• 4-Pyridinecarboxylicacid,2-(1-piperidinyl)-,methyl ester
• 888070-05-1
• SCHEMBL3750019
• DTXSID60594596
• CCOBIXWZODVNKL-UHFFFAOYSA-N
• methyl 2-piperidinoisonicotinate

• Inchi： 1S/C12H16N2O2/c1-16-12(15)10-5-6-13-11(9-10)14-7-3-2-4-8-14/h5-6,9H,2-4,7-8H2,1H3
• InChI Key： CCOBIXWZODVNKL-UHFFFAOYSA-N
• SMILES： C1(N2CCCCC2)=NC=CC(C(OC)=O)=C1

Computed Properties

• Exact Mass: 220.12100
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.142
• Melting Point: Not available
• Boiling Point: 372°C at 760 mmHg
• Flash Point: 178.8°C
• Refractive Index: 1.544
• PSA: 42.43000
• LogP: 1.92350
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

methyl 2-piperidinoisonicotinate Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 2-piperidinoisonicotinate

Introduction to Methyl 2-piperidinoisonicotinate (CAS No. 888070-05-1)

Methyl 2-piperidinoisonicotinate (CAS No. 888070-05-1) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, plays a crucial role in various biochemical pathways and has shown promising potential in several therapeutic applications.

The molecular structure of methyl 2-piperidinoisonicotinate consists of a piperidine ring linked to an isonicotinate moiety, which contributes to its distinct pharmacological profile. The piperidine ring is known for its ability to enhance binding affinity and selectivity, making it a valuable scaffold in drug design. On the other hand, the isonicotinate group provides a site for further functional modifications, allowing for the development of derivatives with tailored biological activities.

In recent years, methyl 2-piperidinoisonicotinate has been extensively studied for its potential in modulating various biological targets. One of the most notable areas of research has been its role in neurodegenerative diseases. Studies have demonstrated that this compound can interact with specific neurotransmitter receptors, potentially offering a novel approach to treat conditions such as Alzheimer's and Parkinson's disease. The ability of methyl 2-piperidinoisonicotinate to cross the blood-brain barrier has further enhanced its appeal as a potential therapeutic agent.

Furthermore, methyl 2-piperidinoisonicotinate has shown promising results in antimicrobial research. Its structural features allow it to disrupt bacterial cell membranes and inhibit key enzymatic pathways, thereby exhibiting potent antimicrobial activity. This has led to investigations into its use as an alternative treatment against multidrug-resistant bacteria, addressing a critical global health challenge.

The compound's potential extends beyond neurodegenerative and antimicrobial applications. Emerging research indicates that methyl 2-piperidinoisonicotinate may also have therapeutic benefits in inflammatory disorders. By modulating inflammatory cytokine production and inhibiting pro-inflammatory signaling pathways, this compound could offer a new strategy for managing chronic inflammation associated with conditions like rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, methyl 2-piperidinoisonicotinate serves as an important intermediate in the development of more complex pharmaceutical molecules. Its versatile structure allows for modifications at multiple sites, enabling chemists to design derivatives with enhanced pharmacokinetic properties and improved target specificity. This flexibility has made it a valuable building block in medicinal chemistry efforts aimed at discovering novel drugs.

The synthesis of methyl 2-piperidinoisonicotinate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent standards required for pharmaceutical applications. These synthetic strategies not only highlight the compound's industrial significance but also contribute to the broader field of organic chemistry.

In conclusion, methyl 2-piperidinoisonicotinate (CAS No. 888070-05-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it a valuable candidate for further research and development. As scientific understanding continues to evolve, it is likely that new applications and derivatives of this compound will be discovered, further solidifying its importance in the pharmaceutical industry.